Cas no 1196146-85-6 (2-Ethynyl-5-methylpyrimidine)
2-Ethynyl-5-methylpyrimidine structure
Product Name:2-Ethynyl-5-methylpyrimidine
CAS No:1196146-85-6
MF:C7H6N2
MW:118.135941028595
CID:1090691
PubChem ID:72183151
Update Time:2025-04-20
2-Ethynyl-5-methylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethynyl-5-methylpyrimidine
- CS-0217147
- Pyrimidine, 2-ethynyl-5-methyl-
- EN300-6928594
- SCHEMBL17321845
- AKOS022176296
- AB69138
- DTXSID80858642
- AT18269
- 1196146-85-6
-
- Inchi: 1S/C7H6N2/c1-3-7-8-4-6(2)5-9-7/h1,4-5H,2H3
- InChI Key: ZDVLJTIAKJAHJF-UHFFFAOYSA-N
- SMILES: N1C(C#C)=NC=C(C=1)C
Computed Properties
- Exact Mass: 118.053098200g/mol
- Monoisotopic Mass: 118.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 25.8Ų
2-Ethynyl-5-methylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164634-1g |
2-ethynyl-5-methylpyrimidine |
1196146-85-6 | 95% | 1g |
$489 | 2021-08-05 | |
| Chemenu | CM164634-1g |
2-ethynyl-5-methylpyrimidine |
1196146-85-6 | 95% | 1g |
$439 | 2023-02-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1287817-50mg |
2-Ethynyl-5-methylpyrimidine |
1196146-85-6 | 95+% | 50mg |
¥4363.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1287817-100mg |
2-Ethynyl-5-methylpyrimidine |
1196146-85-6 | 95+% | 100mg |
¥7579.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1287817-250mg |
2-Ethynyl-5-methylpyrimidine |
1196146-85-6 | 95+% | 250mg |
¥10080.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1287817-500mg |
2-Ethynyl-5-methylpyrimidine |
1196146-85-6 | 95+% | 500mg |
¥18327.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1287817-1g |
2-Ethynyl-5-methylpyrimidine |
1196146-85-6 | 95+% | 1g |
¥23511.00 | 2024-08-09 | |
| Enamine | EN300-6928594-0.05g |
2-ethynyl-5-methylpyrimidine |
1196146-85-6 | 95% | 0.05g |
$202.0 | 2023-06-01 | |
| Enamine | EN300-6928594-0.1g |
2-ethynyl-5-methylpyrimidine |
1196146-85-6 | 95% | 0.1g |
$301.0 | 2023-06-01 | |
| Enamine | EN300-6928594-0.25g |
2-ethynyl-5-methylpyrimidine |
1196146-85-6 | 95% | 0.25g |
$431.0 | 2023-06-01 |
2-Ethynyl-5-methylpyrimidine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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